5-(isopentylthio)-1,3-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 1,3-dimethyl-5-(3-methylbutylsulfanyl)pyrido[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C14H19N3O2S/c1-9(2)6-8-20-10-5-7-15-12-11(10)13(18)17(4)14(19)16(12)3/h5,7,9H,6,8H2,1-4H3
• InChI Key: GZKIJAHDMFAATI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCSC1=C2C(=NC=C1)N(C(=O)N(C2=O)C)C
• Molecular Formula: C14H19N3O2S
• Molecular Weight: 293.39 g/mol

Description

Pyrido[2,3-d]pyrimidines are a class of compounds that have been the subject of significant research due to their broad spectrum of biological activity. They are derivatives of pyrimidine, a heterocyclic aromatic organic compound similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-membered ring.

Synthesis Analysis

Methods have been developed for the synthesis of new pyrido[2,3-d]pyrimidin-5-ones and pyrido[2,3-d]pyrimidin-7-ones from 5-acetyl-N-acyl-6-amino-4-methylsulfanyl-2-phenylpyrimidines. The process involves heating the latter with MeONa at reflux in BuOH.

Molecular Structure Analysis

The molecular structure of pyrido[2,3-d]pyrimidines involves a pyrimidine ring fused with a pyridine ring. The exact structure would depend on the specific substituents attached to the ring.

Chemical Reactions Analysis

The chemical reactions involving pyrido[2,3-d]pyrimidines can vary widely depending on the specific compound and conditions. For instance, heating 5-acetyl-N-acyl-6-amino-4-methylsulfanyl-2-phenylpyrimidines with MeONa at reflux in BuOH leads to the formation of pyrido[2,3-d]pyrimidin-5-ones or pyrido[2,3-d]pyrimidin-7-ones.

Scientific Research Applications

Neuroprotective Research

Given the diverse biological activities of pyrimidine derivatives, “F2805-1591” could also be investigated for its potential neuroprotective properties in neurological disorders.

Future Directions

Given the broad spectrum of biological activity associated with pyrido[2,3-d]pyrimidines, there is significant potential for future research in this area. This could include the development of new synthesis methods, exploration of different biological targets, and the design of new derivatives with enhanced activity or reduced side effects.